Cas no 101831-80-5 (1H-Indole-5-carbonitrile,3-[(octahydro-1H-azonin-1-yl)methyl]-)
101831-80-5 structure
Product Name:1H-Indole-5-carbonitrile,3-[(octahydro-1H-azonin-1-yl)methyl]-
CAS No:101831-80-5
MF:C18H23N3
MW:281.395323991776
CID:161534
PubChem ID:58935
Update Time:2025-04-19
1H-Indole-5-carbonitrile,3-[(octahydro-1H-azonin-1-yl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-5-carbonitrile,3-[(octahydro-1H-azonin-1-yl)methyl]-
- 3-(azonan-1-ylmethyl)-1H-indole-5-carbonitrile
- 3-(Octahydro-1H-azonin-1-ylmethyl)-5-indolecarbonitrile
- 5-Cyano-3-(octamethyleneiminomethyl)indole
- AC1L1Q37
- AC1Q4RGE
- INDOLE-5-CARBONITRILE, 3-(OCTAHYDRO-1H-AZONIN-1-YLMETHYL)-
- LS-82448
- DTXSID70144223
- 101831-80-5
-
- Inchi: 1S/C18H23N3/c19-12-15-7-8-18-17(11-15)16(13-20-18)14-21-9-5-3-1-2-4-6-10-21/h7-8,11,13,20H,1-6,9-10,14H2
- InChI Key: GBMQMMJTCCZLQG-UHFFFAOYSA-N
- SMILES: N1(CC2=CNC3C=CC(C#N)=CC2=3)CCCCCCCC1
Computed Properties
- Exact Mass: 280.18156
- Monoisotopic Mass: 281.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.8A^2
- XLogP3: 3.9
Experimental Properties
- Density: 1.13
- Boiling Point: 470.2°Cat760mmHg
- Flash Point: 238.2°C
- Refractive Index: 1.611
- PSA: 42.82
- LogP: 4.13368
1H-Indole-5-carbonitrile,3-[(octahydro-1H-azonin-1-yl)methyl]- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
101831-80-5 (1H-Indole-5-carbonitrile,3-[(octahydro-1H-azonin-1-yl)methyl]-) Related Products
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